2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide

• IUPAC Name: [(Z)-[amino-(2-chloro-4,6-dimethylpyridin-3-yl)methylidene]amino] 4-nitrobenzoate
• InChI: InChI=1S/C15H13ClN4O4/c1-8-7-9(2)18-13(16)12(8)14(17)19-24-15(21)10-3-5-11(6-4-10)20(22)23/h3-7H,1-2H3,(H2,17,19)
• InChI Key: VWOXUABVVIJNRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C(=NOC(=O)C2=CC=C(C=C2)[N+](=O)[O-])N)Cl)C
• Isomeric SMILES: CC1=CC(=NC(=C1/C(=N/OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])/N)Cl)C
• Molecular Formula: C15H13ClN4O4
• Molecular Weight: 348.74 g/mol

Description

2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide has shown potential applications in various fields of scientific research. It has been studied as a potential anti-cancer agent, with promising results in inhibiting the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent, with the ability to reduce inflammation in animal models. Additionally, it has been studied as a potential antibacterial agent, with the ability to inhibit the growth of certain bacteria.

Mechanism of Action

The mechanism of action of 2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells and bacteria. It may also act by reducing the production of inflammatory mediators in the body.
Biochemical and Physiological Effects:
2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of certain bacteria. Additionally, it has been shown to have low toxicity in animal models, suggesting it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide in lab experiments is its potential as a multi-targeted agent, with the ability to inhibit the activity of multiple enzymes involved in various diseases. Additionally, it has shown low toxicity in animal models, suggesting it may be safe for use in humans. One limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide. One direction is to further investigate its mechanism of action, which may provide insight into its potential therapeutic applications. Another direction is to study its potential as a combination therapy with other anti-cancer or anti-inflammatory agents. Additionally, further studies are needed to determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide involves several steps. The starting material is 2-chloro-4,6-dimethylpyridine-3-carboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-nitrobenzoyl chloride in the presence of a base to form the corresponding ester. Finally, the ester is reacted with an amidine to form 2-chloro-4,6-dimethyl-N'-[(4-nitrobenzoyl)oxy]pyridine-3-carboximidamide.